Cas no 117452-93-4 (2-(3-methyloxetan-3-yl)acetonitrile)

2-(3-methyloxetan-3-yl)acetonitrile structure

117452-93-4 structure

Product Name:2-(3-methyloxetan-3-yl)acetonitrile

CAS No:117452-93-4

MF:C₆H₉NO

MW:111.141761541367

MDL:MFCD09842438

CID:2625120

PubChem ID:18993722

Update Time:2025-04-21

2-(3-methyloxetan-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3-methyloxetan-3-yl)acetonitrile
- 3-OXETANEACETONITRILE, 3-METHYL-
- 2-(3-Methyl-3-oxetanyl)acetonitrile
- 117452-93-4
- AS-41704
- MFCD09842438
- DTXSID10597198
- (3-Methyloxetan-3-yl)acetonitrile
- CS-0133585
- EN300-317819
- DB-112654
- SCHEMBL1257740
- SY219107
- AKOS006310135
- 831-801-0
- MDL： MFCD09842438
- Inchi： 1S/C6H9NO/c1-6(2-3-7)4-8-5-6/h2,4-5H2,1H3
- InChI Key： WQTGTYASEFLGEH-UHFFFAOYSA-N
- SMILES： O1CC(C)(CC#N)C1

Computed Properties

Exact Mass: 111.068413911g/mol
Monoisotopic Mass: 111.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 33Å²

2-(3-methyloxetan-3-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A449043033-1g	2-(3-Methyloxetan-3-yl)acetonitrile	117452-93-4	95%	1g	$731.16	2023-09-04
TRC	M221593-25mg	2-(3-Methyloxetan-3-yl)acetonitrile	117452-93-4		25mg	$ 70.00	2022-06-04
TRC	M221593-50mg	2-(3-Methyloxetan-3-yl)acetonitrile	117452-93-4		50mg	$ 95.00	2022-06-04
TRC	M221593-250mg	2-(3-Methyloxetan-3-yl)acetonitrile	117452-93-4		250mg	$ 365.00	2022-06-04
abcr	AB489948-1 g	2-(3-Methyloxetan-3-yl)acetonitrile; .	117452-93-4		1g	€702.60	2023-06-15
Chemenu	CM285944-1g	2-(3-Methyloxetan-3-yl)acetonitrile	117452-93-4	95%+	1g	$656	2023-03-07
Enamine	EN300-317819-50mg	2-(3-methyloxetan-3-yl)acetonitrile	117452-93-4	95.0%	50mg	$90.0	2022-10-09
Enamine	\nEN300-317819-50mg	2-(3-methyloxetan-3-yl)acetonitrile	117452-93-4	95.0%	50mg	$90.0	2022-10-09
Enamine	\nEN300-317819-100mg	2-(3-methyloxetan-3-yl)acetonitrile	117452-93-4	95.0%	100mg	$134.0	2022-10-09
Enamine	\nEN300-317819-250mg	2-(3-methyloxetan-3-yl)acetonitrile	117452-93-4	95.0%	250mg	$192.0	2022-10-09

2-(3-methyloxetan-3-yl)acetonitrile Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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